Cas no 1343456-16-5 (1-(2-tert-butyl-1,3-thiazol-4-yl)ethan-1-one)
1343456-16-5 structure
Product Name:1-(2-tert-butyl-1,3-thiazol-4-yl)ethan-1-one
CAS No:1343456-16-5
MF:C9H13NOS
MW:183.270621061325
MDL:MFCD20348883
CID:4585814
PubChem ID:59135250
Update Time:2024-11-04
1-(2-tert-butyl-1,3-thiazol-4-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-(tert-Butyl)thiazol-4-yl)ethanone
- 1-(2-tert-butyl-1,3-thiazol-4-yl)ethanone
- 1-(2-(t-Butyl)thiazol-4-yl)ethanone
- W16104
- 1-(2-tert-butyl-1,3-thiazol-4-yl)ethan-1-one
- 1343456-16-5
- EN300-805029
- AKOS013868868
- MFCD20348883
- SCHEMBL13394729
- AS-65189
- CS-0217640
- DB-200782
- Z1235959302
-
- MDL: MFCD20348883
- Inchi: 1S/C9H13NOS/c1-6(11)7-5-12-8(10-7)9(2,3)4/h5H,1-4H3
- InChI Key: AFBLIINTGRGOBD-UHFFFAOYSA-N
- SMILES: S1C=C(C(C)=O)N=C1C(C)(C)C
Computed Properties
- Exact Mass: 183.07178521g/mol
- Monoisotopic Mass: 183.07178521g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 58.2
1-(2-tert-butyl-1,3-thiazol-4-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A059005285-1g |
1-(2-(tert-Butyl)thiazol-4-yl)ethanone |
1343456-16-5 | 97% | 1g |
745.56 USD | 2021-06-01 | |
| abcr | AB510574-250 mg |
1-(2-(t-Butyl)thiazol-4-yl)ethanone; . |
1343456-16-5 | 250MG |
€455.50 | 2022-03-01 | ||
| abcr | AB510574-1 g |
1-(2-(t-Butyl)thiazol-4-yl)ethanone; . |
1343456-16-5 | 1g |
€926.50 | 2022-03-01 | ||
| Chemenu | CM494651-1g |
1-(2-(tert-Butyl)thiazol-4-yl)ethanone |
1343456-16-5 | 97% | 1g |
$1203 | 2022-09-29 | |
| eNovation Chemicals LLC | D762431-100mg |
1-(2-tert-butyl-1,3-thiazol-4-yl)ethanone |
1343456-16-5 | 95% | 100mg |
$380 | 2024-06-06 | |
| eNovation Chemicals LLC | D762431-250mg |
1-(2-tert-butyl-1,3-thiazol-4-yl)ethanone |
1343456-16-5 | 95% | 250mg |
$530 | 2024-06-06 | |
| eNovation Chemicals LLC | D762431-1g |
1-(2-tert-butyl-1,3-thiazol-4-yl)ethanone |
1343456-16-5 | 95% | 1g |
$1060 | 2024-06-06 | |
| Enamine | EN300-805029-1.0g |
1-(2-tert-butyl-1,3-thiazol-4-yl)ethan-1-one |
1343456-16-5 | 95% | 1.0g |
$685.0 | 2024-05-21 | |
| Enamine | EN300-805029-0.05g |
1-(2-tert-butyl-1,3-thiazol-4-yl)ethan-1-one |
1343456-16-5 | 95% | 0.05g |
$160.0 | 2024-05-21 | |
| Enamine | EN300-805029-0.1g |
1-(2-tert-butyl-1,3-thiazol-4-yl)ethan-1-one |
1343456-16-5 | 95% | 0.1g |
$238.0 | 2024-05-21 |
1-(2-tert-butyl-1,3-thiazol-4-yl)ethan-1-one Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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